Cas no 70967-90-7 (N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide)

N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide is a chromogenic substrate commonly used in enzymatic assays, particularly for the study of proteases such as elastase. The compound features a p-nitroaniline (pNA) leaving group, which releases a yellow-colored product upon hydrolysis, enabling spectrophotometric detection at 405 nm. Its sequence (Ala-Ala-Pro-Val) is specifically recognized by elastase-like enzymes, making it a selective tool for kinetic and mechanistic studies. The methoxysuccinyl group enhances solubility in aqueous buffers, facilitating consistent assay performance. This substrate is valued for its high purity, stability, and reliable cleavage kinetics, supporting reproducible research in biochemistry and enzymology.
N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide structure
70967-90-7 structure
Product Name:N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
CAS No:70967-90-7
MF:C27H38N6O9
MW:590.625426769257
MDL:MFCD00077137
CID:565730
PubChem ID:24896943
Update Time:2025-10-29

N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
    • MeDSUC-Ala-Ala-Pro-Val-PNA
    • MeOSuc-Ala-Ala-Pro-Val-pNA
    • METHOXYSUCCINYL-ALA-ALA-PRO-VAL-P-NITROANILIDE
    • methyl 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-3-methyl-1-(4-nitroanilino)-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoate
    • N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
    • M4765
    • MeOSuc-AAPV-PNA
    • MeO-Suc-Ala-Ala-Pro-Val-(p-nitroanilide)
    • MeOSuc-Ala-Ala-Pro-Val-p-NA
    • N-(Methoxysuccinyl)-Ala-Ala-Pro-Val 4-nitroanilide
    • N-(Methoxysuccinyl)-L-alanyl-L-alanyl-L-prolyl-L-valine 4-nitroanilide
    • N-3-carbomethoxypropanoyl-alanyl-alanyl-prolyl-valine p-nitroanilide
    • N-methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide
    • N-Methoxysuccinyl-Ala-Ala-Pro-Val p-nitroanilide elastase substrate
    • MFCD00077137
    • HY-P2685
    • methyl 4-((S)-1-((S)-1-((S)-2-((S)-3-methyl-1-(4-nitrophenylamino)-1-oxobutan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoate
    • 70967-90-7
    • Elastase Substrate I, Colorimetric - CAS 70967-90-7
    • Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide - CAS 70967-90-7
    • AS-17783
    • CS-0139184
    • N-Methoxysuccinyl-Ala-Ala-Pro-Val p-nitroanilide, elastase substrate
    • AKOS037643618
    • AKOS040756389
    • Meo-Suc-Ala-Ala-Pro-Val-Paranitroanilide
    • MeOSuc-AAPV-pNA, Chromogenic Substrate
    • methyl 3-{[(1S)-1-{[(2S)-1-[(2S)-2-{[(1S)-2-methyl-1-[(4-nitrophenyl)carbamoyl]propyl]carbamoyl}pyrrolidin-1-yl]-1-oxopropan-2-yl]carbamoyl}ethyl]carbamoyl}propanoate
    • VLVGCNNWNUERRZ-OSAZLGQLSA-N
    • G77869
    • MeOSuc-Ala-Ala-Pro-Val-pNA;
    • DA-55341
    • MDL: MFCD00077137
    • Inchi: 1S/C27H38N6O9/c1-15(2)23(26(38)30-18-8-10-19(11-9-18)33(40)41)31-25(37)20-7-6-14-32(20)27(39)17(4)29-24(36)16(3)28-21(34)12-13-22(35)42-5/h8-11,15-17,20,23H,6-7,12-14H2,1-5H3,(H,28,34)(H,29,36)(H,30,38)(H,31,37)/t16-,17-,20-,23-/m0/s1
    • InChI Key: VLVGCNNWNUERRZ-OSAZLGQLSA-N
    • SMILES: O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC(CCC(=O)OC)=O)=O)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C
    • BRN: 6266359

Computed Properties

  • Exact Mass: 590.27000
  • Monoisotopic Mass: 590.27002681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 19
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 206

Experimental Properties

  • Color/Form:
  • Melting Point: 208- 209°C
  • Solubility: DMF: 25 mg/mL, clear, light yellow
  • PSA: 208.83000
  • LogP: 2.33450
  • Solubility:

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(CAS:70967-90-7)N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
Order Number:A950015
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:05
Price ($):2470.0
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Amadis Chemical Company Limited
(CAS:70967-90-7)N-Methoxysuccinyl-Ala-Ala-Pro-Val p-Nitroanilide
A950015
Purity:99%
Quantity:1g
Price ($):2470.0
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